Cas no 103412-40-4 (L-Arginine,L-lysyl-L-lysyl-L-arginyl-L-prolyl-(4R)-4-hydroxy-L-prolylglycyl-3-(2-thienyl)-L-alanyl-L-seryl-D-phenylalanyl-3-(2-thienyl)-L-alanyl-(9CI))

• Product name: L-Arginine,L-lysyl-L-lysyl-L-arginyl-L-prolyl-(4R)-4-hydroxy-L-prolylglycyl-3-(2-thienyl)-L-alanyl-L-seryl-D-phenylalanyl-3-(2-thienyl)-L-alanyl-(9CI)
• CAS No: 103412-40-4
• MF: C₆₂H₉₅N₁₉O₁₄S₂
• MW: 1394.6666
• CID: 164638
• PubChem ID: 128374

L-Arginine,L-lysyl-L-lysyl-L-arginyl-L-prolyl-(4R)-4-hydroxy-L-prolylglycyl-3-(2-thienyl)-L-alanyl-L-seryl-D-phenylalanyl-3-(2-thienyl)-L-alanyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• L-Arginine,L-lysyl-L-lysyl-L-arginyl-L-prolyl-(4R)-4-hydroxy-L-prolylglycyl-3-(2-thienyl)-L-alanyl-L-seryl-D-phenylalanyl-3-(2-thienyl)-L-alanyl-(9CI)
• L-Arginine,L-lysyl-L-lysyl-L-arginyl-L-prolyl-(4R)-4-hydroxy-L-prolylglycyl-3-(2-thienyl)-L-al...
• L-Arginine,L-lysyl-L-lysyl-L-arginyl-L-prolyl-(4R)-4-hydroxy-L-prolylglycyl-3-(2-thienyl)-L-alanyl-L-seryl-D-phenylalanyl-3-(
• LYS-LYS-(HYP3,Β-(2-THIENYL)-ALA5,8,D-PHE7)-BRADYKININ
• LYS-LYS-(HYP3,Β-(2-THIENYL)-ALA5·8,D-PHE7)-BRADYKININ
• Lys-Lys-(O-Hyp?00β-(2-thienyl)-Ala?·?00D-Phe?)-Bradykinin
• L-Lys-L-Lys-L-Arg-L-Pro-L-t4Hyp-Gly-L-Thi-L-Ser-D-Phe-L-Thi-L-Arg-OH
• LYS-LYS-ARG-PRO-HYP-GLY-THI-SER-D-PHE-THI-ARG
• B 4310
• LYS-LYS-(HYP3,B-(2-THIENYL)-ALA58,D-PHE
• LYS-LYS-[HYP3, THI5,8, D-PHE7]BRADYKININ
• LYS-LYS-(HYP3,3-ALA(2-THIENYL)5,8,D-PHE7)-BRADYKININ
• Lys-Lys-(Hyp3,b-(2-thienyl)-Ala5·8,D-Phe7)-Bradykinin
• LYS-LYS-(HYP3,BETA-(2-THIENYL)-ALA5,8,D-PHE7)-BRADYKININ
• H-Lys-Lys-Arg-Pro-Hyp-Gly-b-(2-thienyl)-Ala-Ser-D-Phe-b-(2-thienyl)-Ala-Arg-OH
• 103412-40-4
• B-4310
• Bradykinin, lys-lys-hyp(3)-(thi-ala)(5,8)-phe(7)-
• Bradykinin, lysyl-lysyl-hydroxyproly(3)-(thienylalanyl)(5,8)-phenylalanyl(7)-
• Lysyl-lysyl-3-(hydroxyprolyl)-5,8-thienyl-7-phenylalanine-bradykinin
• L-Arginine, N2-(N-(N-(N-(N-(N-(trans-4-hydroxy-1-(1-(N2-(N2-L-lysyl-L-lysyl)-L-arginyl)-L-prolyl)-L-prolyl)glycyl)-3-(2-thienyl)-L-alanyl)-L-seryl)-D-phenylalanyl)-3-(2-thienyl)-L-alanyl)-
• Lys-lys-3-hyp-5,8-(thi-ala)-7-phe-
• Bradykinin, lys-lys-3-hyp-5,8-thi-7-phe-

• Inchi： InChI=1S/C62H95N19O14S2/c63-22-6-4-17-40(65)51(85)74-41(18-5-7-23-64)52(86)75-42(19-8-24-70-61(66)67)58(92)80-26-10-21-48(80)59(93)81-34-37(83)30-49(81)57(91)72-33-50(84)73-45(31-38-15-11-27-96-38)54(88)79-47(35-82)56(90)77-44(29-36-13-2-1-3-14-36)53(87)78-46(32-39-16-12-28-97-39)55(89)76-43(60(94)95)20-9-25-71-62(68)69/h1-3,11-16,27-28,37,40-49,82-83H,4-10,17-26,29-35,63-65H2,(H,72,91)(H,73,84)(H,74,85)(H,75,86)(H,76,89)(H,77,90)(H,78,87)(H,79,88)(H,94,95)(H4,66,67,70)(H4,68,69,71)/t37-,40+,41+,42+,43+,44-,45+,46+,47+,48+,49+/m1/s1
• InChI Key： BAPXVPGXAHEAKB-BYZYXFGASA-N
• SMILES： N=C(N)NCCC[C@@H](C(O)=O)NC([C@H](CC1=CC=CS1)NC([C@H](NC([C@@H](NC([C@@H](NC(CNC([C@@H]2C[C@@H](O)CN2C([C@@H]3CCCN3C([C@@H](NC([C@@H](NC([C@@H](N)CCCCN)=O)CCCCN)=O)CCCNC(N)=N)=O)=O)=O)=O)CC4=CC=CS4)=O)CO)=O)CC5=CC=CC=C5)=O)=O

Computed Properties

• Exact Mass: 1393.67000
• Monoisotopic Mass: 1393.67473
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 20
• Hydrogen Bond Acceptor Count: 33
• Heavy Atom Count: 97
• Rotatable Bond Count: 54
• Complexity: 2730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.4
• Topological Polar Surface Area: 643

Experimental Properties

• Density: 1.53
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.705
• PSA: 609.52000
• LogP: 2.97460

L-Arginine,L-lysyl-L-lysyl-L-arginyl-L-prolyl-(4R)-4-hydroxy-L-prolylglycyl-3-(2-thienyl)-L-alanyl-L-seryl-D-phenylalanyl-3-(2-thienyl)-L-alanyl-(9CI) Security Information

• WGK Germany：3
• Safety Term：WGK Germany 3
• Storage Condition：−20°C